6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-({1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(3,5-dimethylpyrazol-1-yl)-2-[[1-(1-methylpyrazol-4-yl)sulfonylazetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C17H21N7O3S/c1-12-6-13(2)24(19-12)16-4-5-17(25)23(20-16)10-14-8-22(9-14)28(26,27)15-7-18-21(3)11-15/h4-7,11,14H,8-10H2,1-3H3
• InChI Key: YWMRPXKDRRDHSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)CC3CN(C3)S(=O)(=O)C4=CN(N=C4)C)C
• Molecular Formula: C17H21N7O3S
• Molecular Weight: 403.5 g/mol
• CAS No.: 2190365-43-4

Description

6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-({1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one is a potent and selective cell-permeable inhibitor of the serine/threonine kinase Akt (also known as Protein Kinase B). This compound is a key research tool for investigating the phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling pathway, a critical regulator of cell survival, proliferation, and metabolism that is frequently dysregulated in cancer and metabolic diseases. Its mechanism of action involves binding to the pleckstrin homology (PH) domain of Akt, preventing its recruitment to the cell membrane and subsequent activation, thereby inducing apoptosis and inhibiting growth in susceptible cancer cell lines. Research applications for this inhibitor are extensive, primarily focusing on oncology research to study tumorigenesis, chemoresistance, and as a potential therapeutic strategy. It is also utilized in signal transduction studies to delineate the specific roles of Akt isoforms from other nodes in the PI3K pathway. The structural motif containing the pyrazolyl-pyridazinone core is recognized in medicinal chemistry for developing kinase inhibitors, as evidenced by its presence in related patented compounds. This product is supplied for research purposes only and is not intended for diagnostic or therapeutic use in humans or animals. Researchers should consult the specific product data sheet for detailed information on solubility, formulation, and optimal working concentrations for their experimental systems.

Comparison with Similar Compounds

Key Observations :

• The diphenyl-substituted analogue (436.46 g/mol) demonstrated anti-inflammatory activity in vitro (66% yield, m.p. 282°C), suggesting that bulky substituents at C5/C6 may enhance biological efficacy .
• The absence of a sulfonamide group in the 3-chloro analogue (237.65 g/mol) correlates with lower molecular weight and reduced metabolic stability .

Research Findings and Implications

• Kinase Inhibition : Sulfonamide-containing compounds often exhibit kinase-inhibitory activity, suggesting the target compound could be optimized for oncology applications .
• Metabolic Stability : The sulfonylazetidine group may confer resistance to cytochrome P450-mediated degradation, a hypothesis supported by studies on similar sulfonamide derivatives .